Cas no 1909310-11-7 (potassium 5-hydroxy-5-phenylpentanoate)

• Product Name: potassium 5-hydroxy-5-phenylpentanoate
• CAS No: 1909310-11-7
• MDL: MFCD29060347
• CID: 4628666
• PubChem ID: 121553427
• Update Time: 2025-07-18

potassium 5-hydroxy-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• potassium 5-hydroxy-5-phenylpentanoate

• MDL： MFCD29060347

Additional information on potassium 5-hydroxy-5-phenylpentanoate

Professional Introduction to Potassium 5-Hydroxy-5-phenylpentanoate (CAS No. 1909310-11-7)

Potassium 5-hydroxy-5-phenylpentanoate, with the chemical formula C₁₁H₁₅KO₃, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1909310-11-7, has garnered attention due to its unique structural properties and potential applications in drug development and metabolic studies. The presence of both a hydroxyl group and a phenyl ring in its molecular structure makes it a versatile candidate for various chemical modifications and biological interactions.

The compound Potassium 5-hydroxy-5-phenylpentanoate is an ester derivative that exhibits interesting physicochemical properties. Its molecular structure, characterized by a five-carbon chain with substituents at the fifth position, contributes to its solubility and reactivity in aqueous and organic environments. These properties are particularly relevant in the context of drug formulation, where solubility and stability are critical factors influencing bioavailability and therapeutic efficacy.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways without significant side effects. Potassium 5-hydroxy-5-phenylpentanoate has been studied for its potential role in inhibiting certain enzymes and receptors involved in inflammation and pain signaling. Preliminary research suggests that this compound may interact with targets such as COX-2 (cyclooxygenase-2) and NF-κB (nuclear factor kappa B), which are key players in the inflammatory response. These interactions could make it a valuable candidate for the development of anti-inflammatory agents.

The pharmacological potential of Potassium 5-hydroxy-5-phenylpentanoate has also been explored in the context of neuroprotective therapies. Studies have indicated that compounds with similar structural motifs may have neurotrophic effects, promoting the survival and growth of neurons. This is particularly relevant in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, where neuroprotection is a critical therapeutic goal. The compound's ability to cross the blood-brain barrier efficiently could enhance its therapeutic index.

Beyond its pharmacological applications, Potassium 5-hydroxy-5-phenylpentanoate has shown promise in biochemical research as a substrate for enzyme studies. Its unique structure allows researchers to investigate the mechanisms of various metabolic pathways, including β-oxidation and fatty acid synthesis. Understanding these pathways is essential for developing treatments for metabolic disorders such as obesity and diabetes. The compound's role as a metabolic probe could provide insights into how these pathways are regulated at the molecular level.

The synthesis of Potassium 5-hydroxy-5-phenylpentanoate involves multi-step organic reactions, including esterification, hydrolysis, and salt formation. Advanced synthetic techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to optimize yield and purity. These synthetic strategies are crucial for producing high-quality material suitable for both laboratory research and potential clinical trials. The development of efficient synthetic routes ensures that researchers have access to sufficient quantities of the compound for comprehensive studies.

In conclusion, Potassium 5-hydroxy-5-phenylpentanoate (CAS No. 1909310-11-7) represents a promising compound with diverse applications in pharmaceuticals and biochemical research. Its unique structural features make it a valuable tool for studying enzyme mechanisms, developing anti-inflammatory and neuroprotective agents, and exploring metabolic pathways. As research continues to uncover new therapeutic possibilities, this compound is poised to play an important role in advancing our understanding of human health and disease.